Cas no 2680815-06-7 (2-[N-(2-hydroxyethyl)acetamido]benzoic acid)

• Product Name: 2-[N-(2-hydroxyethyl)acetamido]benzoic acid
• CAS No: 2680815-06-7
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 5798456
• PubChem ID: 138060608
• Update Time: 2025-10-17

2-[N-(2-hydroxyethyl)acetamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274231
• 2-[N-(2-hydroxyethyl)acetamido]benzoic acid
• 2680815-06-7

• Inchi： 1S/C11H13NO4/c1-8(14)12(6-7-13)10-5-3-2-4-9(10)11(15)16/h2-5,13H,6-7H2,1H3,(H,15,16)
• InChI Key： IRSVRBYBRSYFKF-UHFFFAOYSA-N
• SMILES： OCCN(C(C)=O)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-[N-(2-hydroxyethyl)acetamido]benzoic acid

Comprehensive Overview of 2-[N-(2-hydroxyethyl)acetamido]benzoic acid (CAS No. 2680815-06-7)

2-[N-(2-hydroxyethyl)acetamido]benzoic acid (CAS No. 2680815-06-7) is a synthetic organic compound with a wide range of applications in pharmaceuticals, cosmetics, and chemical research. This compound, often referred to by its systematic name or CAS number, has garnered significant attention due to its unique structural properties and potential benefits in various industries. The hydroxyethyl and acetamido functional groups contribute to its solubility and reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the demand for specialized chemical intermediates like 2-[N-(2-hydroxyethyl)acetamido]benzoic acid has surged, driven by advancements in drug discovery and personalized medicine. Researchers are particularly interested in its potential role as a building block for novel active pharmaceutical ingredients (APIs). Its molecular structure allows for modifications that can enhance bioavailability or target-specific interactions, aligning with the growing trend of precision medicine.

The cosmetic industry has also explored the use of 2-[N-(2-hydroxyethyl)acetamido]benzoic acid in skincare formulations. Its hydrophilic-lipophilic balance (HLB) makes it suitable for emulsifiers and stabilizers, addressing the rising consumer demand for clean-label and sustainable ingredients. With increasing scrutiny on synthetic additives, this compound’s biodegradability and low toxicity profile position it as a promising candidate for eco-friendly products.

From a technical perspective, the synthesis of 2-[N-(2-hydroxyethyl)acetamido]benzoic acid involves multi-step organic reactions, including amide coupling and ester hydrolysis. These processes are optimized for high yield and purity, ensuring compliance with stringent regulatory standards such as those set by the FDA and EMA. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its structural integrity and purity.

Environmental and safety considerations are paramount in the handling of 2-[N-(2-hydroxyethyl)acetamido]benzoic acid. While it is not classified as hazardous, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain stability. This aligns with the broader industry shift toward green chemistry and sustainable manufacturing practices.

In the context of AI-driven drug discovery, compounds like 2-[N-(2-hydroxyethyl)acetamido]benzoic acid are increasingly studied for their structure-activity relationships (SAR). Computational models predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This synergy between experimental and in silico approaches reflects the transformative impact of technology on chemical research.

For researchers and manufacturers, sourcing high-quality 2-[N-(2-hydroxyethyl)acetamido]benzoic acid is critical. Suppliers must provide detailed certificates of analysis (CoA) and ensure traceability, addressing the growing emphasis on supply chain transparency. The compound’s CAS number (2680815-06-7) serves as a unique identifier, facilitating accurate procurement and regulatory compliance.

Looking ahead, the versatility of 2-[N-(2-hydroxyethyl)acetamido]benzoic acid underscores its potential in emerging fields such as biodegradable polymers and nanotechnology. Its compatibility with green solvents and catalytic systems further enhances its appeal for sustainable innovation. As industries prioritize circular economy principles, this compound is poised to play a pivotal role in next-generation material science.

In summary, 2-[N-(2-hydroxyethyl)acetamido]benzoic acid (CAS No. 2680815-06-7) represents a convergence of scientific ingenuity and industrial applicability. Its multifaceted properties cater to evolving demands in healthcare, cosmetics, and environmental sustainability, making it a compound of enduring relevance in the chemical landscape.